Cas no 50274-64-1 (Methanone,(2-chloro-4-nitrophenyl)(4-chlorophenyl)-)

Methanone,(2-chloro-4-nitrophenyl)(4-chlorophenyl)- structure
50274-64-1 structure
Product Name:Methanone,(2-chloro-4-nitrophenyl)(4-chlorophenyl)-
CAS No:50274-64-1
MF:C13H7Cl2NO3
MW:296.105581521988
CID:381045
PubChem ID:886296
Update Time:2025-04-19

Methanone,(2-chloro-4-nitrophenyl)(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-chloro-4-nitrophenyl)(4-chlorophenyl)-
    • (2-chloro-4-nitrophenyl)-(4-chlorophenyl)methanone
    • 4-chlorophenyl 2-chloro-4-nitrophenyl ketone
    • (2-chloro-4-nitrophenyl)(4-chlorophenyl)methanone
    • (2-chloro-4-nitrophenyl)(4-chlorophenyl)-methanone
    • (2-chloro-4-nitrophenyl)-(4'-chlorophenyl)methanone
    • 2,4'-dichloro-4-nitrobenzophenone
    • 2,4'-dichloro-4-nitrodiphenylmethanone
    • AC1LHF01
    • AC1Q5DZA
    • Ambcb6649864
    • CTK4J2364
    • SureCN1149258
    • DTXSID20198276
    • 50274-64-1
    • FNWMOVINSBBOQA-UHFFFAOYSA-N
    • NS00032030
    • AKOS024333052
    • SCHEMBL1149258
    • EINECS 256-514-2
    • Inchi: 1S/C13H7Cl2NO3/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16(18)19)7-12(11)15/h1-7H
    • InChI Key: FNWMOVINSBBOQA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C1C=CC(=CC=1)Cl)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 294.98041
  • Monoisotopic Mass: 294.9802985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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